Cas no 72203-93-1 (Calcitetrol)

• Product Name: Calcitetrol
• CAS No: 72203-93-1
• Molecular Formula: C₂₇H₄₄O₄
• Molecular Weight: 432.63586
• CID: 836644

Calcitetrol Properties

Names and Identifiers

• Calcitetrol
• (1alpha,24R,25)-trihydroxy-Vitamin D3
• 1α, 24, 25-Trihydroxy VD3
• 9,10-Secocholesta-5,7,10(19)-triene-1,3,24,25- tetrol,(1R,3&acirc
• (1R,3S,5Z)-5-[(2E)-2-[1-[(1R)-4,5-Dihydroxy-1,5-dimethylhexyl]octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-1,3-cyclohexanediol
• 1alpha,24,25-Trihydroxyvitamin D3

• InChIKey： WFZKUWGUJVKMHC-QPGHTDHKSA-N
• Inchi： InChI=1S/C27H44O4/c1-17(8-13-25(30)26(3,4)31)22-11-12-23-19(7-6-14-27(22,23)5)9-10-20-15-21(28)16-24(29)18(20)2/h9-10,17,21-25,28-31H,2,6-8,11-16H2,1,3-5H3/b19-9+,20-10-/t17-,21-,22-,23+,24+,25?,27-/m1/s1
• SMILES： O[C@@H](C[C@H](O)C/1=C)CC1=C\C=C2[C@@](CC[C@@H]3[C@@H](CCC(O)C(C)(O)C)C)([H])[C@]3(C)CCC\2

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Heavy Atom Count: 31

Experimental Properties

• Density: 1.10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives